Boc-Ala-D-Glu-OBzl
Overview
Description
Boc-Ala-D-Glu-OBzl is a peptide that has attracted significant attention in the scientific community due to its potential applications in drug development. This peptide is composed of two amino acids, Boc-Ala and D-Glu, and is often used as a building block in the synthesis of larger peptides. In
Scientific Research Applications
Crystal Structure and Peptide Conformation
Parallel Zipper Arrangement in Helical Peptide Columns : The crystal structure of a related peptide, Boc-Aib-Glu(OBzl)-Leu-Aib-Ala-Leu-Aib-Ala-Lys(Z)-Aib-OMe, demonstrates a parallel zipper arrangement in helical peptide columns. This arrangement is due to head-to-tail NH...OC hydrogen bonding, forming long columns in the crystal with a distinct "double tooth" feature involving Glu(OBzl) (Karle et al., 1990).
Synthesis and Applications in Peptide Modeling : A method for obtaining Boc-L-Ala-D-iGln-OBzl and its amide analogs, by condensing the N-hydroxysuccinimidyl ester of Boc-L-Ala with the γ-benzyl ester of D-Glu in the presence of NaHCO3, highlights its role in peptide synthesis and modeling (Zemlyakov, 2005).
α-Helical Undecapeptide Modeling : The x-ray structure of Boc-L-Ala-Aib-Ala-Aib-Ala-Glu(OBzl)-Ala-Aib-Ala-Aib-Ala-OMe reveals insights into α-helical conformation in solid state, aiding in understanding peptide structure and function (Bosch et al., 1985).
Peptide Synthesis and Modifications
Peptide-Amide Substrates for Proteases : The synthesis of peptide amides of 7-amino-4-methylcoumarin (Mec), including Boc-Asp(OBzl)-Pro-Arg-NH-Mec, demonstrates the utility of Boc-Ala-D-Glu-OBzl derivatives in creating specific substrates for blood-clotting proteases and trypsin (Kawabata et al., 1988).
Molecularly Imprinted Polymeric Membranes : The creation of molecularly imprinted polymeric membranes with tripeptide residue H–Glu(OBzl)–Glu(OBzl)–Glu(OBzl) demonstrates the use of this compound derivatives in developing membranes with specific adsorption properties (Yoshikawa et al., 2001).
- myelin basic protein using fragment condensation that includes this compound derivatives showcases the compound's role in synthesizing complex biological peptides (Pasaribu, 1977).
properties
IUPAC Name |
(4R)-4-[[(2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoyl]amino]-5-oxo-5-phenylmethoxypentanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H28N2O7/c1-13(21-19(27)29-20(2,3)4)17(25)22-15(10-11-16(23)24)18(26)28-12-14-8-6-5-7-9-14/h5-9,13,15H,10-12H2,1-4H3,(H,21,27)(H,22,25)(H,23,24)/t13-,15+/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AMFJVLAANHASBK-DZGCQCFKSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC(CCC(=O)O)C(=O)OCC1=CC=CC=C1)NC(=O)OC(C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C(=O)N[C@H](CCC(=O)O)C(=O)OCC1=CC=CC=C1)NC(=O)OC(C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H28N2O7 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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